Cas no 2728780-19-4 ((2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid)
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
- EN300-27160009
- 2728780-19-4
-
- Inchi: 1S/C22H23NO5/c1-13-11-23(20(21(24)25)14(2)28-13)22(26)27-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19-20H,11-12H2,1-2H3,(H,24,25)/t13-,14+,20?/m0/s1
- InChI Key: VBUSFSXLQPUUMB-IODPJOFQSA-N
- SMILES: O1[C@@H](C)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C(=O)O)[C@H]1C
Computed Properties
- Exact Mass: 381.15762283g/mol
- Monoisotopic Mass: 381.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 76.1Ų
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27160009-0.05g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 0.05g |
$1942.0 | 2025-03-20 | |
| Enamine | EN300-27160009-0.1g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 0.1g |
$2034.0 | 2025-03-20 | |
| Enamine | EN300-27160009-0.25g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 0.25g |
$2126.0 | 2025-03-20 | |
| Enamine | EN300-27160009-0.5g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 0.5g |
$2219.0 | 2025-03-20 | |
| Enamine | EN300-27160009-1.0g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 1.0g |
$2311.0 | 2025-03-20 | |
| Enamine | EN300-27160009-2.5g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 2.5g |
$4530.0 | 2025-03-20 | |
| Enamine | EN300-27160009-5.0g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 5.0g |
$6702.0 | 2025-03-20 | |
| Enamine | EN300-27160009-10.0g |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid |
2728780-19-4 | 95.0% | 10.0g |
$9939.0 | 2025-03-20 |
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
Compound Introduction: (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid (CAS No. 2728780-19-4)
The compound (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid, identified by its CAS number 2728780-19-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure combines a morpholine core with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate in the synthesis of biologically active molecules. The stereochemistry defined by the (2R,6S) configuration underscores the importance of chirality in drug design, a principle that has been extensively validated through numerous clinical and preclinical studies.
Recent research has highlighted the potential of this compound as a building block for the development of novel therapeutic agents. The morpholine scaffold is well-documented for its role in enhancing drug solubility and bioavailability, while the Fmoc group provides a robust protecting group for peptide synthesis. This combination has been leveraged in the design of peptidomimetics and protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The fluorene moiety further contributes to the molecule's stability and hydrophobicity, making it an attractive candidate for oral and intravenous formulations.
In particular, the (2R,6S)-configuration of this compound has been studied for its interaction with biological targets. Chiral drugs often exhibit different pharmacokinetic and pharmacodynamic properties compared to their racemic counterparts, necessitating precise stereochemical control. The (2R,6S)-isomer has shown promise in preclinical models for its ability to bind selectively to biological receptors, thereby minimizing off-target effects. This selectivity is crucial for reducing side effects and improving therapeutic outcomes.
The synthesis of (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid involves multi-step organic reactions that require meticulous optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective crystallization, have been employed to achieve the desired stereochemical purity. These techniques not only enhance the efficiency of production but also contribute to cost-effective manufacturing processes.
One of the most compelling aspects of this compound is its potential application in drug discovery programs targeting neurological disorders. Morpholine derivatives have been implicated in modulating neurotransmitter activity, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of the Fmoc group allows for further derivatization into peptidomimetics that can mimic or inhibit key enzymatic pathways involved in these diseases. Preliminary studies have demonstrated that analogs derived from this compound exhibit neuroprotective properties in cell culture and animal models.
Moreover, the compound's structural features make it suitable for exploring new therapeutic modalities in oncology. The morpholine ring can interact with tubulin proteins involved in microtubule formation, which is a critical target in chemotherapy. By incorporating this scaffold into novel drug candidates, researchers aim to develop more effective anti-cancer agents with improved efficacy and reduced toxicity compared to existing therapies. The fluorene component also contributes to photophysical properties that could be exploited in photoactivated drug delivery systems.
The pharmaceutical industry has increasingly recognized the importance of stereochemically pure intermediates like (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid (CAS No. 2728780-19-4) in developing next-generation drugs. Regulatory agencies now require comprehensive stereochemical characterization before approving new therapeutics, ensuring that only compounds with well-defined properties reach patients. This trend has driven innovation in synthetic chemistry and analytical techniques to meet these stringent requirements.
Future research directions may explore the use of this compound as a scaffold for discovering new antibiotics or antivirals. The morpholine core's ability to disrupt bacterial cell wall synthesis or viral protease activity makes it an attractive starting point for antimicrobial drug development. Additionally, computational modeling and high-throughput screening techniques are being employed to identify new derivatives with enhanced biological activity.
In conclusion,(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid (CAS No. 2728780-19-4) represents a promising candidate for various therapeutic applications due to its unique structural features and stereochemical properties. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry and pharmacology. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play a pivotal role in the development of next-generation therapeutics that address unmet medical needs.
2728780-19-4 ((2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)